Cas no 56554-52-0 (methyl perfluorododecanoate)

methyl perfluorododecanoate structure
Product Name:methyl perfluorododecanoate
CAS No:56554-52-0
Molecular Formula:C13H3F23O2
Molecular Weight:628.12500500679
MDL:MFCD00236616
CID:89905
PubChem ID:87559873
methyl perfluorododecanoate Properties
Names and Identifiers
-
- methyl perfluorododecanoate
- Perfluorododecanoic acid methyl ester
- Methyl Tricosafluorododecanoate
- methyl 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-tricosafluorododecanoate
- Methyl Tricosafluorolaurate
- Tricosafluorododecanoic Acid Methyl Ester
- METHYLPERFLUORODODECANOATE
- AS-76349
- 56554-52-0
- Methyl 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-tricosafluorododecanoate #
- methyl 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-tricosakis(fluoranyl)dodecanoate
- M1917
- Dodecanoic acid, tricosafluoro-, methyl ester
- A831095
- CS-0313478
- AKOS015852638
- D91555
- 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-tricosafluorododecanoic acid methyl ester
- NS00110866
- SCHEMBL517375
- MFCD00236616
- FT-0628782
- DTXSID60338250
- DB-052935
-
- MDL: MFCD00236616
- InChIKey: ABNZIVVYHQYSLI-UHFFFAOYSA-N
- Inchi: 1S/C13H3F23O2/c1-38-2(37)3(14,15)4(16,17)5(18,19)6(20,21)7(22,23)8(24,25)9(26,27)10(28,29)11(30,31)12(32,33)13(34,35)36/h1H3
- SMILES: FC(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(C(C(C(C(C(C(=O)OC)(F)F)(F)F)(F)F)(F)F)(F)F)F
Computed Properties
- Exact Mass: 627.97700
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 12
- Monoisotopic Mass: 627.977
- Heavy Atom Count: 38
- Complexity: 896
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 7.9
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 26.3A^2
Experimental Properties
- LogP: 7.07470
- PSA: 26.30000
- Refractive Index: 1.289
- Boiling Point: 125°C 30mm
- Melting Point: 54.0 to 60.0 deg-C
- Flash Point: 87.4°C
- Color/Form: solid
- Solubility: Water insoluble
- Density: 1.66
methyl perfluorododecanoate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P003SIJ-5g |
METHYL PERFLUORODODECANOATE |
56554-52-0 | >95.0%(GC) | 5g |
$41.00 | 2025-02-20 | |
A2B Chem LLC | AB76123-250mg |
Methyl perfluorododecanoate |
56554-52-0 | 96% | 250mg |
$15.00 | 2024-04-19 | |
Aaron | AR003SQV-1g |
Methyl perfluorododecanoate |
56554-52-0 | 95% | 1g |
$13.00 | 2025-01-22 | |
abcr | AB112584-5 g |
Methyl perfluorododecanoate, 95%; . |
56554-52-0 | 95% | 5 g |
€37.80 | 2023-07-20 | |
Ambeed | A361329-25g |
Methylperfluorododecanoate |
56554-52-0 | 98% | 25g |
$109.0 | ||
Apollo Scientific | PC5136-5g |
Methyl perfluorododecanoate |
56554-52-0 | 95% | 5g |
£23.00 | 2025-02-21 | |
Chemenu | CM377634-5g |
methyl 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-tricosafluorododecanoate |
56554-52-0 | 95%+ | 5g |
$61 | 2023-02-02 | |
eNovation Chemicals LLC | Y1053857-25g |
METHYL PERFLUORODODECANOATE |
56554-52-0 | 95.0% | 25g |
$315 | 2022-04-15 | |
Fluorochem | 002282-5g |
Methyl perfluorododecanoate |
56554-52-0 | 95% | 5g |
£12.00 | 2022-03-01 | |
Oakwood | 002282-250mg |
Methyl perfluorododecanoate |
56554-52-0 | 96% | 250mg |
$15.00 | 2024-07-19 |
methyl perfluorododecanoate Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:56554-52-0)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:56554-52-0)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
(CAS:56554-52-0)
MR./MRS.:XU NV SHI
Phone:15221998634
Email:1986399151@qq.com
methyl perfluorododecanoate Related Literature
-
Zhenyu Cai,Fenglei Zhang,Sibing Yu,Zhipeng He,Xinjie Cao,Lei Zhang,Kai Huang Catal. Sci. Technol., 2022,12, 3826-3835
-
Kabiru Haruna,Asem A. Alenaizan,Abdulaziz A. Al-Saadi RSC Adv., 2016,6, 67794-67804
-
M. J. Durán-Peña,M. E. Flores-Giubi,J. M. Botubol-Ares,L. M. Harwood,I. G. Collado,A. J. Macías-Sánchez,R. Hernández-Galán Org. Biomol. Chem., 2016,14, 2731-2741
-
Ruiqiang Wang,Xinbing Chen,Pei Chen,Zhongwei An,Suobo Zhang Polym. Chem., 2017,8, 4207-4219
-
Xiao Yang,Yuzhen Wang,Xiaoqin Si,Xujian Li,Luqi Pan,Zhaipu Ma J. Mater. Chem. B, 2023,11, 10234-10251
-
Abu Bakr Ahmed Amine Nassr,Abd El-Hady Kashyout Sustainable Energy Fuels, 2022,6, 1382-1397
-
Wei-Bo Wang,Qian-Xiong Zhou New J. Chem., 2018,42, 3192-3195
56554-52-0 (methyl perfluorododecanoate) Related Products
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- 3107-98-0(dimethyl octafluoroadipate)
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